Cas no 62001-36-9 (1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-)

1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)- structure
62001-36-9 structure
Product Name:1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-
CAS No:62001-36-9
MF:C14H14N4
MW:238.28776216507
CID:3217487
PubChem ID:838411
Update Time:2025-04-21

1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-
    • N-(benzotriazol-1-ylmethyl)-3-methylaniline
    • N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3-methylaniline
    • 62001-36-9
    • N-(1H-benzotriazol-1-ylmethyl)-3-methylaniline
    • AKOS000547004
    • AG-690/09703020
    • (1H-1,2,3-Benzotriazol-1-ylmethyl)(3-methylphenyl)amine
    • STK396394
    • CBDivE_006266
    • SCHEMBL2488109
    • AB00074851-01
    • Inchi: 1S/C14H14N4/c1-11-5-4-6-12(9-11)15-10-18-14-8-3-2-7-13(14)16-17-18/h2-9,15H,10H2,1H3
    • InChI Key: ADECMSOXBODSSY-UHFFFAOYSA-N
    • SMILES: N1(CNC2=CC=CC(C)=C2)C2=CC=CC=C2N=N1

Computed Properties

  • Exact Mass: 238.121846464Da
  • Monoisotopic Mass: 238.121846464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.7Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited